Cas no 1203263-00-6 (1-phenyl-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea)

• Product Name: 1-phenyl-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea
• CAS No: 1203263-00-6
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• CID: 5793032
• Update Time: 2025-10-29

1-phenyl-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-[(1-thiophen-2-ylcyclopropyl)methyl]urea
• 1-phenyl-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea

• Inchi： 1S/C15H16N2OS/c18-14(17-12-5-2-1-3-6-12)16-11-15(8-9-15)13-7-4-10-19-13/h1-7,10H,8-9,11H2,(H2,16,17,18)
• InChI Key： KKJMODQGJNKMFZ-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1)C(NCC1(C2SC=CC=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-phenyl-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea

Research Brief on 1-phenyl-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea (CAS: 1203263-00-6) in Chemical Biology and Medicine

1-phenyl-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea (CAS: 1203263-00-6) is a novel small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique urea scaffold combined with a thiophene-cyclopropyl moiety, has shown promising potential in modulating specific biological targets. Recent studies have explored its applications in drug discovery, particularly in the context of enzyme inhibition and receptor modulation, making it a compound of significant interest for further investigation.

The synthesis of 1-phenyl-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea involves a multi-step process that ensures high purity and yield, as reported in recent literature. The compound's structural features, including the urea linkage and the cyclopropyl-thiophene group, contribute to its stability and bioavailability, which are critical factors for its potential therapeutic applications. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reliable data for subsequent biological evaluations.

In vitro studies have demonstrated that 1-phenyl-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea exhibits selective inhibitory activity against certain kinases and GPCRs, which are implicated in various diseases, including cancer and inflammatory disorders. For instance, preliminary data suggest that this compound can effectively inhibit the activity of a specific kinase involved in cell proliferation, with IC50 values in the low micromolar range. These findings highlight its potential as a lead compound for the development of targeted therapies.

Further investigations into the pharmacokinetic properties of 1-phenyl-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea have revealed favorable absorption and distribution profiles in animal models. The compound's ability to cross the blood-brain barrier has also been noted, opening avenues for its use in neurological disorders. However, challenges related to metabolic stability and potential off-target effects remain to be addressed in future studies.

The mechanistic insights into the compound's action have been elucidated through molecular docking and dynamics simulations, which predict strong interactions with the active sites of target proteins. These computational studies complement experimental data, providing a comprehensive understanding of the compound's mode of action and guiding the design of derivatives with improved efficacy and selectivity.

In conclusion, 1-phenyl-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea (CAS: 1203263-00-6) represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for probing disease mechanisms and discovering new therapeutics. Ongoing research aims to optimize its properties and explore its full therapeutic potential, making it a compound to watch in the coming years.